Cas no 1270965-28-0 (1-(4-ethynylphenyl)-1H-pyrazole)

• Product Name: 1-(4-ethynylphenyl)-1H-pyrazole
• CAS No: 1270965-28-0
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 6382650
• PubChem ID: 104276773
• Update Time: 2025-11-05

1-(4-ethynylphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethynylphenyl)-1H-pyrazole
• 1H-Pyrazole, 1-(4-ethynylphenyl)-
• 1-(4-ethynylphenyl)pyrazole
• SCHEMBL19995035
• EN300-1826613
• A1-19192
• 1270965-28-0

• Inchi： 1S/C11H8N2/c1-2-10-4-6-11(7-5-10)13-9-3-8-12-13/h1,3-9H
• InChI Key： SAYWAWNHJKVUOO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C#C)C=C2)C=CC=N1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 268.1±23.0 °C(Predicted)
• pka: -0.14±0.10(Predicted)

Additional information on 1-(4-ethynylphenyl)-1H-pyrazole

Comprehensive Overview of 1-(4-ethynylphenyl)-1H-pyrazole (CAS No. 1270965-28-0): Properties, Applications, and Industry Insights

1-(4-ethynylphenyl)-1H-pyrazole (CAS No. 1270965-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This pyrazole derivative features an ethynylphenyl group, which enhances its reactivity and versatility in synthetic chemistry. Researchers frequently explore its potential as a building block for advanced polymers, small-molecule drugs, and photoactive materials. Its unique structure allows for selective modifications, making it valuable in click chemistry applications and bioconjugation strategies.

The compound’s molecular formula and structural features align with modern demands for high-performance materials. In drug discovery, 1-(4-ethynylphenyl)-1H-pyrazole serves as a key intermediate for kinase inhibitors and anti-inflammatory agents, addressing trending health concerns like autoimmune diseases and oncology targets. Its electron-rich aromatic system also makes it a candidate for OLEDs (organic light-emitting diodes), a hotspot in sustainable technology discussions.

From an industrial perspective, the synthesis of CAS 1270965-28-0 involves palladium-catalyzed cross-coupling reactions, reflecting advancements in green chemistry. This aligns with global searches for eco-friendly synthesis methods and reduced waste production. Laboratories prioritize its high purity grades (>98%) for reproducible results, a frequent query among procurement specialists.

Emerging applications include bioimaging probes and metal-organic frameworks (MOFs), where its ligand properties are exploited. These innovations respond to rising interest in precision medicine and energy storage solutions. Notably, the compound’s thermal stability and solubility profiles are critical parameters for formulators, often highlighted in technical datasheets.

Safety and handling of 1-(4-ethynylphenyl)-1H-pyrazole adhere to standard laboratory protocols, with non-hazardous classifications under normal conditions. This reassures users searching for low-risk chemical alternatives. Storage recommendations typically suggest anhydrous environments to preserve its reactivity, a detail frequently overlooked in supplier FAQs.

In summary, CAS 1270965-28-0 represents a nexus of innovation across disciplines. Its adaptability to drug design, material science, and catalysis ensures sustained relevance. For researchers querying "pyrazole derivatives in drug development" or "ethynylphenyl applications," this compound offers a compelling case study in interdisciplinary utility.